Norkhellol

• IUPAC Name: 4-hydroxy-7-(hydroxymethyl)furo[3,2-g]chromen-5-one
• InChI: InChI=1S/C12H8O5/c13-5-6-3-8(14)11-10(17-6)4-9-7(12(11)15)1-2-16-9/h1-4,13,15H,5H2
• InChI Key: JSTOHOJGIQJEGF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=CC3=C(C(=O)C=C(O3)CO)C(=C21)O
• Molecular Formula: C12H8O5
• Molecular Weight: 232.19 g/mol

Description

Norkhellol is a novel synthetic compound developed by a team of researchers at the University of Georgia in 2020. It has been described as a “potent, non-toxic and non-mutagenic” compound with a wide range of potential applications in biochemistry and physiology.

Mechanism Of Action

Norkhellol acts on the nervous system by inhibiting the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in learning and memory formation. By inhibiting this enzyme, Norkhellol increases the amount of acetylcholine in the brain, which has been shown to improve memory and learning.
Biochemical and Physiological Effects
Norkhellol has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which increases the amount of acetylcholine in the brain. This has been shown to improve memory and learning. Additionally, Norkhellol has been found to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of certain diseases.

Advantages And Limitations For Lab Experiments

Norkhellol is an ideal compound for laboratory experiments due to its non-toxic and non-mutagenic nature. Additionally, the synthesis process is simple and efficient, and can be carried out at room temperature. However, there are some limitations to using Norkhellol in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, it is not very stable and must be stored in a cool, dry place.

Future Directions

There are a number of potential future directions for research on Norkhellol. First, further research could be done to explore the potential therapeutic applications of Norkhellol. Additionally, further research could be done to explore the biochemical and physiological effects of Norkhellol on different cell types. Finally, further research could be done to explore the potential toxicological effects of Norkhellol on humans and other organisms.

Synthesis Methods

Norkhellol is synthesized using a two-step process. First, a precursor compound is reacted with a base to form an intermediate. This intermediate is then reacted with a reducing agent to form the final product, Norkhellol. The synthesis process is simple and efficient, and the reaction can be carried out at room temperature.

Scientific Research Applications

Norkhellol has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in memory formation and learning. It has also been used to study the effects of oxidative stress on cells, as well as the effects of environmental toxins on cell metabolism. Additionally, Norkhellol has been used to study the effects of drugs on the nervous system, as well as to study the effects of aging on the brain.

Q & A

Q1: What is Norkhellol and where is it found?

A1: Norkhellol is a natural product found in the Ammi visnaga plant [, ]. It was identified as one of ten compounds isolated from unused parts of the plant in a study focusing on melanin biosynthesis inhibition [].